2,5-dibromo-N-(3-methylphenyl)benzamide
Description
2,5-Dibromo-N-(3-methylphenyl)benzamide is a brominated benzamide derivative characterized by two bromine atoms at the 2- and 5-positions of the benzene ring and a 3-methylphenyl group attached via an amide linkage.
Properties
Molecular Formula |
C14H11Br2NO |
|---|---|
Molecular Weight |
369.05 g/mol |
IUPAC Name |
2,5-dibromo-N-(3-methylphenyl)benzamide |
InChI |
InChI=1S/C14H11Br2NO/c1-9-3-2-4-11(7-9)17-14(18)12-8-10(15)5-6-13(12)16/h2-8H,1H3,(H,17,18) |
InChI Key |
JZLWUZZYTOQODC-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)NC(=O)C2=C(C=CC(=C2)Br)Br |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2=C(C=CC(=C2)Br)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Halogenation Patterns
- Dibromo vs. Monobromo: The presence of two bromine atoms in this compound increases its molecular weight and steric bulk compared to monobromo analogs like 3-bromo-N-(3,5-dimethylphenyl)benzamide . This may enhance its binding affinity in catalytic systems or alter solubility.
N-Substituent Diversity
- Aromatic vs.
- Functional Group Modifications : Hydroxyl () or methoxy groups () introduce hydrogen bonding or electron-donating effects, which are absent in the target compound. For instance, 4-hydroxyphenyl in ’s compound facilitates its role as a directing group in polymerization .
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